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Compound of Interest

Compound Name: Peroxyoctanoic acid

Cat. No.: B12683353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of peroxyoctanoic acid, a medium-
chain peroxycarboxylic acid noted for its antimicrobial properties. The document details its
chemical and physical characteristics, a laboratory-scale synthesis protocol, and a visual
representation of the synthetic workflow.

Properties of Peroxyoctanoic Acid

Peroxyoctanoic acid, also known as percaprylic acid or peroctanoic acid, possesses a range
of chemical and physical properties relevant to its applications.[1] A summary of these
properties is presented in the table below.
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Property Value Reference
Molecular Formula CsH1603 [2]
Molecular Weight 160.21 g/mol [2]

CAS Registry Number 33734-57-5 [1]
Appearance Liquid or Solid [2]

Melting Point Not definitively reported

Water Solubility

1719 mg/L @ 25 °C

(estimated)

XLogP3

2.9

[2]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 7

Synthesis of Peroxyoctanoic Acid

The synthesis of peroxyoctanoic acid can be achieved through the oxidation of octanoic acid.
The following experimental protocol is adapted from established methods for the preparation of
peroxycarboxylic acids.[1][3]

Experimental Protocol: Synthesis of Peroxyoctanoic Acid

This protocol describes the in-situ preparation of a peroxyoctanoic acid composition.
Materials:

e Octanoic Acid (1 to 10% by weight)

e Oxidizing Agent (e.g., Hydrogen Peroxide, 2 to 30% by weight)

¢ Vehicle (e.g., Water, 0.001 to 90% by weight)
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« Inorganic Acid or Sulfonic Acid (e.g., Methanesulfonic Acid, 15 to 35% by weight) as a
catalyst

» Solubilizer (e.g., Polyalkylene oxide, 1 to 80% by weight) to ensure the solubility of
peroxyoctanoic and octanoic acid.[1]

» Stabilizing Agent (optional, e.g., phosphonate sequestrant)[1]
Procedure:

 |In a suitable reaction vessel, combine the vehicle (water), the solubilizer, and the inorganic
or sulfonic acid catalyst.

o To this mixture, add the octanoic acid.

o Slowly add the oxidizing agent (hydrogen peroxide) to the reaction mixture while maintaining
controlled temperature conditions, as the reaction can be exothermic.

» Allow the reaction to proceed for approximately 24 hours. This duration is reported to convert
20% or more of the initial octanoic acid into peroxyoctanoic acid.[1][3]

e The resulting product is an equilibrium mixture containing peroxyoctanoic acid, unreacted
octanoic acid, the oxidizing agent, water, and the catalyst.

e The concentration of peroxyoctanoic acid can be determined by titration.[1]
Safety Precautions:

o Peroxycarboxylic acids are strong oxidizing agents and can be corrosive. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must
be worn.

e The reaction should be carried out in a well-ventilated fume hood.

e Care should be taken when handling concentrated hydrogen peroxide and strong acids.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of peroxyoctanoic acid.
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Caption: Workflow for the synthesis of peroxyoctanoic acid.

Biological Activity and Signaling Pathways

While peroxyoctanoic acid is known for its potent antimicrobial activity against a broad
spectrum of microorganisms, including bacteria, yeasts, and molds, specific details regarding
its interaction with cellular signaling pathways are not extensively documented in publicly
available literature.[4] Its antimicrobial action is generally attributed to its strong oxidizing
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potential, which leads to the disruption of cell membranes and the denaturation of essential
proteins and enzymes in microorganisms.

It is important to distinguish peroxyoctanoic acid from perfluorooctanoic acid (PFOA). While
structurally related, PFOA is a persistent environmental contaminant with well-documented
interactions with various signaling pathways, including the activation of peroxisome proliferator-
activated receptors (PPARSs).[5] However, this information should not be extrapolated to
peroxyoctanoic acid without specific supporting research. The biological effects and potential
signaling pathway interactions of peroxyoctanoic acid in mammalian systems remain an area
for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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